Cas no 887596-96-5 ((5-methyl-1H-indol-3-yl)methanamine)
887596-96-5 structure
Product Name:(5-methyl-1H-indol-3-yl)methanamine
CAS No:887596-96-5
MF:C10H12N2
MW:160.215682029724
CID:713987
PubChem ID:28806261
Update Time:2025-04-19
(5-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-methanamine,5-methyl-
- (5-methyl-1H-indol-3-yl)methanamine
- (5-Methyl-indol-3-yl)methylamine
- (5-METHYL-1H-INDOL-3-YL)METHYLAMINE
- 1H-Indole-3-methanamine,5-methyl
- AKOS006303586
- AM806331
- 1-(5-methyl-1H-indol-3-yl)methanamine
- 887596-96-5
- CS-0282058
- DTXSID70651644
- EN300-1275668
-
- MDL: MFCD10035264
- Inchi: 1S/C10H12N2/c1-7-2-3-10-9(4-7)8(5-11)6-12-10/h2-4,6,12H,5,11H2,1H3
- InChI Key: SKTRCVOLCCXCRV-UHFFFAOYSA-N
- SMILES: N1C=C(CN)C2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 160.10000
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 27.82000
- LogP: 2.59100
(5-methyl-1H-indol-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199011055-1g |
(5-Methyl-1H-indol-3-yl)methylamine |
887596-96-5 | 95% | 1g |
$781.44 | 2023-08-31 | |
| Alichem | A199011055-5g |
(5-Methyl-1H-indol-3-yl)methylamine |
887596-96-5 | 95% | 5g |
$2176.39 | 2023-08-31 | |
| Chemenu | CM237540-1g |
(5-Methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 95% | 1g |
$631 | 2021-08-04 | |
| Chemenu | CM237540-5g |
(5-Methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 95% | 5g |
$1893 | 2021-08-04 | |
| Chemenu | CM237540-1g |
(5-Methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 95% | 1g |
$668 | 2023-02-01 | |
| Enamine | EN300-1275668-1.0g |
(5-methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275668-50mg |
(5-methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 50mg |
$612.0 | 2023-10-01 | ||
| Enamine | EN300-1275668-100mg |
(5-methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 100mg |
$640.0 | 2023-10-01 | ||
| Enamine | EN300-1275668-250mg |
(5-methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 250mg |
$670.0 | 2023-10-01 | ||
| Enamine | EN300-1275668-500mg |
(5-methyl-1H-indol-3-yl)methanamine |
887596-96-5 | 500mg |
$699.0 | 2023-10-01 |
(5-methyl-1H-indol-3-yl)methanamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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